2,4,6-Tribromophenol

• CAS No.: 118-79-6
• Product Name: 2,4,6-Tribromophenol
• Molecular Formula: C6H3Br3O
• Molecular Weight: 330.8 g/mol
• IUPAC Name: 2,4,6-tribromophenol
• Standard InChI: InChI=1S/C6H3Br3O/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H
• Standard InChIKey: BSWWXRFVMJHFBN-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1Br)O)Br)Br
• Canonical SMILES: C1=C(C=C(C(=C1Br)O)Br)Br
• Boiling Point: 471 °F at 760 mm Hg (Sublimes at 540-554° F at 764 mm Hg) (NTP, 1992); 286 °C; 286.0 °C
• Colorform: Needles from alcohol; prisms from benzene; Long crystals; Soft, white needles
• Density: 2.55 at 68 °F (NTP, 1992); 2.55 g/cu cm at 20 °C; 2.55 g/cm³
• Melting Point: 203 to 205 °F (NTP, 1992); 95.5 °C; 94-96 °C; 87-89°C
• Physical Description: Soft, long, white crystals with a bromine odor. (NTP, 1992); DryPowder; Liquid; Solid; WHITE-TO-PINK POWDER.
• Description: 2,4,6-tribromophenol is a bromophenol that is phenol in which the hydrogens at positions 2, 4 and 6 have been replaced by bromines. It is commonly used as a fungicide and in the preparation of flame retardants. It has a role as an environmental contaminant, a fungicide and a marine metabolite.; 2, 4, 6-Tribromophenol, also known as 2, 4, 6-TBP or xeroform, belongs to the class of organic compounds known as p-bromophenols. These are bromophenols carrying a iodine at the C4 position of the benzene ring. 2, 4, 6-Tribromophenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2, 4, 6-tribromophenol is primarily located in the membrane (predicted from logP). 2, 4, 6-Tribromophenol can be converted into 2-propyn-1-yl 2, 4, 6-tribromophenyl phthalate. Outside of the human body, 2, 4, 6-tribromophenol can be found in crustaceans, fishes, and mollusks. This makes 2, 4, 6-tribromophenol a potential biomarker for the consumption of these food products. 2, 4, 6-Tribromophenol is a potentially toxic compound.; Soft, long, white crystals with a bromine odor. (NTP, 1992)
• Related CAS: 5175-83-7 (bismuth(3+) salt)
• Solubility: Slightly soluble (1-10 mg/ml) (NTP, 1992); 70 mg/L (at 15 °C); Sol in alcohol, chloroform, ether, glycerol oils; Very soluble in ethanol; soluble in ether, benzene, carbon tetrachloride, chloroform, acetic acid; Sol in caustic alkaline solutions; In water, 70 mg/L at 15 °C; 0.07 mg/mL at 15 °C; Solubility in water, g/100ml at 25 °C: 0.007
• Synonyms: 1,3,5-Tribromo-2-hydroxybenzene; 2,4,6-Tribromophenol; Bromkal Pur 3; Bromol; Flammex 3BP; NSC 2136; PH 73
• Vapor Density: Relative vapor density (air = 1): 2.5
• Vapor Pressure: 3.03X10-4 mm Hg at 25 °C (est); Vapor pressure, Pa at 25 °C: 0.007
• PubChem Compound: 1483
• Last Modified: Nov 11 2021